Cas no 731772-21-7 (2-Bromo-3-(4-methylphenyl)-1-propene)

2-Bromo-3-(4-methylphenyl)-1-propene structure
731772-21-7 structure
Product Name:2-Bromo-3-(4-methylphenyl)-1-propene
CAS No:731772-21-7
MF:C10H11Br
MW:211.098342180252
MDL:MFCD00671932
CID:875925
PubChem ID:24721739
Update Time:2025-04-19

2-Bromo-3-(4-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromoprop-2-enyl)-4-methylbenzene
    • 2-Bromo-3-(4-methylphenyl)prop-1-ene
    • 1-(2-bromoprop-2-en-1-yl)-4-methylbenzene
    • 2-BROMO-3-(4-METHYLPHENYL)-1-PROPENE
    • 4-(2-Bromoallyl)toluene
    • AG-G-88961
    • CTK5D7447
    • KB-168808
    • OR01927
    • MFCD00671932
    • AKOS016016726
    • DTXSID70641126
    • 731772-21-7
    • 2-Bromo-3-(4-methylphenyl)-1-propene
    • MDL: MFCD00671932
    • Inchi: 1S/C10H11Br/c1-8-3-5-10(6-4-8)7-9(2)11/h3-6H,2,7H2,1H3
    • InChI Key: VESFFGOSQKMMCL-UHFFFAOYSA-N
    • SMILES: BrC(=C)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 210.00441g/mol
  • Monoisotopic Mass: 210.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

2-Bromo-3-(4-methylphenyl)-1-propene Pricemore >>

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